3-ethyl-1H-pyrrole-2-carboxylic acid
Overview
Description
3-ethyl-1H-pyrrole-2-carboxylic acid, also known as 3-ethyl-2-pyrrolecarboxylic acid or 3-ethyl-2-pyrrolidone-1-carboxylic acid, is an organic compound that is used in a variety of industrial and scientific applications. It is an important intermediate in the synthesis of various organic compounds, and is used in the production of pharmaceuticals, agrochemicals, and other products. 3-ethyl-1H-pyrrole-2-carboxylic acid is also known for its ability to act as a ligand for metal ions, and for its use in catalytic processes.
Scientific Research Applications
3-ethyl-1H-pyrrole-2-carboxylic acid has been used in a wide range of scientific research applications, including the synthesis of various organic compounds, the study of metal ion coordination, and the study of catalytic processes. It has also been used in the synthesis of various pharmaceuticals, agrochemicals, and other products.
Mechanism of Action
3-ethyl-1H-pyrrole-2-carboxylic acid acts as a ligand for metal ions, forming strong coordination bonds with them. This allows it to be used in catalytic processes, as well as in the synthesis of various organic compounds.
Biochemical and Physiological Effects
3-ethyl-1H-pyrrole-2-carboxylic acid has not been studied extensively for its biochemical or physiological effects. However, studies have shown that it can act as an inhibitor of certain enzymes, and may have potential applications in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
3-ethyl-1H-pyrrole-2-carboxylic acid is a relatively inexpensive and readily available compound, making it an ideal choice for laboratory experiments. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it can be toxic in high concentrations, and should be handled with caution.
Future Directions
Future research on 3-ethyl-1H-pyrrole-2-carboxylic acid should focus on its potential applications in the treatment of various diseases, as well as its potential use as a ligand for metal ions and in catalytic processes. Additionally, further research should be conducted to explore its potential for use in the synthesis of various organic compounds, as well as its potential for use in the production of pharmaceuticals, agrochemicals, and other products.
Synthesis Methods
3-ethyl-1H-pyrrole-2-carboxylic acid can be synthesized from the reaction of 2-bromopyrrole and ethyl bromide in the presence of a base, such as sodium hydroxide. The reaction yields a 1:1 mixture of 3-ethyl-1H-pyrrole-2-carboxylic acidrrolecarboxylic acid and 3-ethyl-1H-pyrrole-2-carboxylic acidrrolidone-1-carboxylic acid, which can be separated by chromatographic techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-1H-pyrrole-2-carboxylic acid involves the reaction of ethyl acetoacetate with hydrazine hydrate to form 3-ethyl-1H-pyrazole-5-carboxylic acid. This intermediate is then cyclized to form the target compound.", "Starting Materials": [ "Ethyl acetoacetate", "Hydrazine hydrate", "Sodium acetate", "Acetic acid", "Sulfuric acid", "Sodium nitrite", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with hydrazine hydrate in the presence of sodium acetate and acetic acid to form 3-ethyl-1H-pyrazole-5-carboxylic acid.", "Step 2: The intermediate 3-ethyl-1H-pyrazole-5-carboxylic acid is cyclized using sulfuric acid to form 3-ethyl-1H-pyrrole-2-carboxylic acid.", "Step 3: The product is purified by neutralizing with sodium hydroxide and extracting with water." ] } | |
CAS RN |
89776-56-7 |
Product Name |
3-ethyl-1H-pyrrole-2-carboxylic acid |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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